N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-methoxyacetamide

• IUPAC Name: N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]-2-methoxyacetamide
• InChI: InChI=1S/C14H16N4O3/c1-20-10-13(19)15-4-5-17-6-7-18-14(17)9-11(16-18)12-3-2-8-21-12/h2-3,6-9H,4-5,10H2,1H3,(H,15,19)
• InChI Key: HMVNSSRZJHUIQM-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCCN1C=CN2C1=CC(=N2)C3=CC=CO3
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

“N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-methoxyacetamide” is a complex organic compound that contains several functional groups and heterocyclic rings, including a furan ring, an imidazo[1,2-b]pyrazole ring, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the heterocyclic rings and the functional groups. Techniques such as IR, 1H-NMR, and 13C-NMR would be used to confirm the structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the functional groups. For example, the furan ring is aromatic and can undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. . Specifically, N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-methoxyacetamide may exhibit antibacterial activity against both gram-positive and gram-negative bacteria. Further studies are needed to elucidate its mechanism of action and potential clinical applications.

Antitumor Properties

The compound’s unique structure suggests potential antitumor activity. .

Anti-Inflammatory and Analgesic Effects

Furan derivatives, including this compound, have demonstrated anti-inflammatory and analgesic properties. .

Antiviral Applications

Given the broad spectrum of furan-related compounds, it’s worth investigating whether N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-methoxyacetamide exhibits antiviral activity. .

Potential Anti-Ulcer and Diuretic Effects

Furan derivatives have been studied for their anti-ulcer and diuretic properties. .

Other Therapeutic Applications

Beyond the mentioned fields, N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-methoxyacetamide may have additional applications, such as anti-anxiety, anti-parkinsonian, and anti-aging effects. .

Mechanism of Action

Mode of Action

It is known that compounds with similar structures, such as indole derivatives, can bind with high affinity to multiple receptors . This suggests that the compound might interact with its targets and induce changes that lead to its biological effects .

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that the compound might affect multiple biochemical pathways, leading to a broad spectrum of biological effects .

Result of Action

Compounds with similar structures have been found to exhibit a wide range of biological and pharmacological activities . This suggests that the compound might have diverse molecular and cellular effects.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its reactivity, and evaluation of its potential biological activities.